Cas no 1251585-41-7 (N-(3,5-dimethylphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide)

N-(3,5-dimethylphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide is a specialized organic compound featuring a naphthyridine core structure with a carboxamide substituent. Its molecular design incorporates dimethylphenyl and propyl groups, enhancing its potential for selective binding interactions. The compound’s rigid heterocyclic framework and functional group arrangement suggest utility in pharmaceutical or agrochemical research, particularly as a scaffold for kinase inhibitors or enzyme modulators. Its structural features, including the 4-oxo moiety and substituted aromatic ring, may contribute to improved solubility and bioavailability. This compound is suited for applications requiring precise molecular targeting, making it a candidate for exploratory studies in medicinal chemistry and drug development.

N-(3,5-dimethylphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide structure

1251585-41-7 structure

Product Name:N-(3,5-dimethylphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide

CAS No:1251585-41-7

MF:C₂₁H₂₃N₃O₂

MW:349.426224946976

CID:5396737

Update Time:2025-05-20

N-(3,5-dimethylphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(3,5-dimethylphenyl)-7-methyl-4-oxo-1-propyl-1,8-naphthyridine-3-carboxamide
- N-(3,5-dimethylphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide
- Inchi： 1S/C21H23N3O2/c1-5-8-24-12-18(19(25)17-7-6-15(4)22-20(17)24)21(26)23-16-10-13(2)9-14(3)11-16/h6-7,9-12H,5,8H2,1-4H3,(H,23,26)
- InChI Key： KDAJRBHDQRZBLP-UHFFFAOYSA-N
- SMILES： N1(CCC)C2=C(C=CC(C)=N2)C(=O)C(C(NC2=CC(C)=CC(C)=C2)=O)=C1

N-(3,5-dimethylphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3406-0989-2μmol	N-(3,5-dimethylphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide	1251585-41-7	2μmol	$57.0	2023-09-10
Life Chemicals	F3406-0989-1mg	N-(3,5-dimethylphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide	1251585-41-7	1mg	$54.0	2023-09-10
Life Chemicals	F3406-0989-2mg	N-(3,5-dimethylphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide	1251585-41-7	2mg	$59.0	2023-09-10
Life Chemicals	F3406-0989-3mg	N-(3,5-dimethylphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide	1251585-41-7	3mg	$63.0	2023-09-10

N-(3,5-dimethylphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide Related Literature

1. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Additional information on N-(3,5-dimethylphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide

Introduction to N-(3,5-dimethylphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 1251585-41-7)

N-(3,5-dimethylphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1251585-41-7, belongs to the class of naphthyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its aromatic rings and functional groups, make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of N-(3,5-dimethylphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide consists of a naphthyridine core substituted with various alkyl and aryl groups. The presence of 3,5-dimethylphenyl moiety enhances the lipophilicity of the molecule, which is a critical factor in drug absorption and distribution. Additionally, the 7-methyl group contributes to the stability of the compound, making it more suitable for long-term storage and formulation into pharmaceutical products.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. N-(3,5-dimethylphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide has been studied for its potential role in modulating various cellular processes. For instance, preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. These findings have opened up new avenues for exploring its therapeutic potential in treating chronic diseases.

The synthesis of N-(3,5-dimethylphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide involves a multi-step organic reaction sequence that requires precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound. Additionally, modern analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the molecular structure and confirm the identity of the product.

Ongoing studies are focused on evaluating the pharmacokinetic properties of N-(3,5-dimethylphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide to determine its bioavailability and metabolic pathways. These studies are crucial for understanding how the compound behaves within the body and for identifying potential side effects. Furthermore, preclinical trials are being conducted to assess its efficacy in animal models for various diseases. The results from these trials will provide valuable insights into its potential as a therapeutic agent.

The development of new drugs is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. N-(3,5-dimethylphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide represents an excellent example of how interdisciplinary research can lead to innovative therapeutic solutions. By leveraging cutting-edge technologies and methodologies, scientists are able to design and synthesize molecules with tailored biological activities.

The future prospects of N-(3,5-dimethylphenyl)-7-methyl-4-oxyo-propy 1 -prop y l - 14 - dihyd ro - 18 - naph thy rid ine - 13 - carbox am ide are promising. As more data becomes available from ongoing research and clinical trials，it is expected that this compound will play a significant role in addressing unmet medical needs。The continued exploration of its pharmacological properties will likely lead to new treatment strategies for a variety of diseases。